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Compound of Interest

Compound Name: Lauryl Sultaine

Cat. No.: B086355 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lauryl Sultaine, also known as Lauryl Hydroxysultaine, is a zwitterionic (amphoteric)

surfactant widely utilized in the pharmaceutical, cosmetic, and biotechnology industries for its

mildness, excellent foaming characteristics, and viscosity-building properties.[1][2] Its unique

molecular structure, featuring a hydrophobic lauryl tail and a hydrophilic headgroup with both a

quaternary ammonium cation and a sulfonate anion, imparts a zwitterionic state that is stable

across a wide pH range. This document provides a comprehensive overview of the core

physicochemical properties of Lauryl Sultaine, detailed experimental protocols for their

determination, and a logical workflow for its characterization.

Chemical Identity
INCI Name: Lauryl Hydroxysultaine

CAS Number: 13197-76-7[1]

Chemical Name: Dodecyl(2-hydroxy-3-sulfonatopropyl)dimethylammonium[1]

Molecular Formula: C₁₇H₃₇NO₄S[1][2]

Molecular Weight: 351.55 g/mol [2]
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Physicochemical Properties
The functional properties of Lauryl Sultaine are dictated by its behavior at interfaces and in

solution. Key parameters include its ability to reduce surface tension and its self-aggregation

into micelles above a certain concentration.

Quantitative Data Summary
The following table summarizes the available quantitative physicochemical data for Lauryl
Sultaine. It is important to note that some data, particularly for the critical micelle concentration

(CMC), is not definitively established in publicly available literature for the pure substance and

should be experimentally verified for specific applications.
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Property Value Conditions Reference(s)

Appearance
Clear to yellowish

liquid
25°C [1]

Boiling Point 350°C At 101,325 Pa [2]

Density 1.1 g/cm³ 20°C [2]

Water Solubility 680 g/L 20°C [2]

pH (as supplied) 6.0 - 7.0 [1]

Critical Micelle

Concentration (CMC)
~2.8 mmol/L Aqueous solution [3]

Surface Tension

Not available for pure

substance at CMC. A

1:1 mixture with

Sodium Alpha-Olefin

Sulfonate (7.5 wt.% of

each) exhibited a

surface tension of

26.587 mN/m.

Aqueous solution

Viscosity

Acts as a viscosity

builder, especially with

anionic surfactants

and electrolytes. A

formulation containing

21.1% Lauryl

Hydroxysultaine had a

viscosity of ~2,200 cP.

20°C

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of Lauryl Sultaine
are provided below. These protocols are based on standard methods for surfactant

characterization.
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Determination of Critical Micelle Concentration (CMC) by
Surface Tensiometry
This method is based on the principle that the surface tension of a surfactant solution

decreases with increasing concentration until the CMC is reached, after which it remains

relatively constant.[4]

Apparatus:

Tensiometer (Du Noüy ring or Wilhelmy plate method)

Precision balance

Volumetric flasks

Magnetic stirrer and stir bars

Glass beakers

Procedure:

Stock Solution Preparation: Prepare a stock solution of Lauryl Sultaine in deionized water

at a concentration significantly above the expected CMC (e.g., 100 mmol/L).

Serial Dilutions: Prepare a series of dilutions from the stock solution, covering a

concentration range both below and above the expected CMC (e.g., from 0.01 mmol/L to 50

mmol/L).

Surface Tension Measurement:

Calibrate the tensiometer according to the manufacturer's instructions, typically using

deionized water.

For each dilution, measure the surface tension. Ensure the platinum ring or plate is

thoroughly cleaned and flamed (for the ring) between measurements.

Allow the solution to equilibrate before taking a reading to ensure a stable surface tension

value.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://surfactant.alfa-chemistry.com/methods-to-determine-critical-micelle-concentration-cmc.html
https://www.benchchem.com/product/b086355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis:

Plot surface tension (γ) as a function of the logarithm of the concentration (log C).

The resulting graph should show two distinct linear regions. The point of intersection of

these two lines corresponds to the CMC.[4]

Determination of Critical Micelle Concentration (CMC) by
Conductometry
This method is suitable for ionic and zwitterionic surfactants and relies on the change in the

molar conductivity of the solution as micelles are formed.[4]

Apparatus:

Conductivity meter with a calibrated probe

Thermostatically controlled water bath

Precision balance

Volumetric flasks

Magnetic stirrer and stir bars

Procedure:

Solution Preparation: Prepare a series of Lauryl Sultaine solutions in deionized water at

different concentrations, similar to the tensiometry method.

Conductivity Measurement:

Equilibrate the solutions to a constant temperature in the water bath (e.g., 25°C).

Measure the conductivity of each solution, starting from the most dilute to minimize

carryover effects.
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Rinse the conductivity probe with the next solution to be measured before taking a

reading.

Data Analysis:

Plot the specific conductivity (κ) as a function of the surfactant concentration (C).

The plot will show two linear segments with different slopes. The concentration at which

the slope changes is the CMC.

Viscosity Measurement
The viscosity of Lauryl Sultaine solutions can be determined to understand its thickening

properties.

Apparatus:

Rotational viscometer or rheometer

Thermostatically controlled sample holder/jacket

Beakers

Procedure:

Solution Preparation: Prepare aqueous solutions of Lauryl Sultaine at various

concentrations (e.g., 1%, 5%, 10%, 20% w/v). To investigate synergistic effects, co-solutes

such as anionic surfactants or electrolytes (e.g., NaCl) can be included.

Viscosity Measurement:

Calibrate the viscometer with appropriate standards.

Equilibrate the sample to the desired temperature (e.g., 25°C).

Measure the viscosity at a defined shear rate. For a more comprehensive analysis,

perform a shear rate sweep to determine if the fluid is Newtonian or non-Newtonian.

Data Analysis:
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Plot viscosity as a function of concentration to observe the thickening effect.

If a rheometer is used, plots of viscosity versus shear rate will provide insights into the

solution's flow behavior.

Visualizations
Logical Workflow for Physicochemical Characterization
of Lauryl Sultaine
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a surfactant like Lauryl Sultaine.

Low Concentration:
Lauryl Sultaine as Monomers

Critical Micelle Concentration:
Self-Assembly into Micelles

Higher Concentration:
Equilibrium between Monomers and Micelles
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. specialchem.com [specialchem.com]

2. Lauryl hydroxysultaine | 13197-76-7 [chemicalbook.com]

3. Lauryl Hydroxysultaine | 13197-76-7 | Benchchem [benchchem.com]

4. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]

To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Lauryl Sultaine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086355#what-are-the-physicochemical-properties-of-
lauryl-sultaine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

